Cas no 2229576-30-9 (3-(nitromethyl)-1H-pyrazole)

3-(Nitromethyl)-1H-pyrazole is a nitro-functionalized heterocyclic compound with the molecular formula C₄H₅N₃O₂. This pyrazole derivative features a nitromethyl group at the 3-position, enhancing its reactivity and utility in organic synthesis. Its structural properties make it a valuable intermediate for the preparation of pharmaceuticals, agrochemicals, and other nitrogen-containing compounds. The nitro group offers versatility in further functionalization, including reduction to amines or participation in cycloaddition reactions. The compound’s stability under standard conditions and compatibility with common synthetic methodologies contribute to its broad applicability in research and industrial chemistry. Proper handling is advised due to potential sensitivity to heat and shock.
3-(nitromethyl)-1H-pyrazole structure
3-(nitromethyl)-1H-pyrazole structure
Product Name:3-(nitromethyl)-1H-pyrazole
CAS No:2229576-30-9
MF:C4H5N3O2
MW:127.101400136948
CID:6310541
PubChem ID:129812582
Update Time:2025-06-13

3-(nitromethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 3-(nitromethyl)-1H-pyrazole
    • 2229576-30-9
    • nitromethylpyrazole
    • EN300-1812342
    • Inchi: 1S/C4H5N3O2/c8-7(9)3-4-1-2-5-6-4/h1-2H,3H2,(H,5,6)
    • InChI Key: KVKPOZMHJRPULH-UHFFFAOYSA-N
    • SMILES: [O-][N+](CC1=CC=NN1)=O

Computed Properties

  • Exact Mass: 127.038176411g/mol
  • Monoisotopic Mass: 127.038176411g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 111
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 74.5Ų

3-(nitromethyl)-1H-pyrazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1812342-0.05g
3-(nitromethyl)-1H-pyrazole
2229576-30-9
0.05g
$1080.0 2023-09-19
Enamine
EN300-1812342-0.1g
3-(nitromethyl)-1H-pyrazole
2229576-30-9
0.1g
$1131.0 2023-09-19
Enamine
EN300-1812342-0.25g
3-(nitromethyl)-1H-pyrazole
2229576-30-9
0.25g
$1183.0 2023-09-19
Enamine
EN300-1812342-0.5g
3-(nitromethyl)-1H-pyrazole
2229576-30-9
0.5g
$1234.0 2023-09-19
Enamine
EN300-1812342-1.0g
3-(nitromethyl)-1H-pyrazole
2229576-30-9
1g
$1286.0 2023-06-01
Enamine
EN300-1812342-2.5g
3-(nitromethyl)-1H-pyrazole
2229576-30-9
2.5g
$2520.0 2023-09-19
Enamine
EN300-1812342-5.0g
3-(nitromethyl)-1H-pyrazole
2229576-30-9
5g
$3728.0 2023-06-01
Enamine
EN300-1812342-10.0g
3-(nitromethyl)-1H-pyrazole
2229576-30-9
10g
$5528.0 2023-06-01
Enamine
EN300-1812342-1g
3-(nitromethyl)-1H-pyrazole
2229576-30-9
1g
$1286.0 2023-09-19
Enamine
EN300-1812342-5g
3-(nitromethyl)-1H-pyrazole
2229576-30-9
5g
$3728.0 2023-09-19

Additional information on 3-(nitromethyl)-1H-pyrazole

3-(Nitromethyl)-1H-Pyrazole: A Promising Scaffold in Modern Medicinal Chemistry and Its Emerging Applications

3-(Nitromethyl)-1H-pyrazole, a heterocyclic compound with the CAS registry number CAS 2229576-30-9, has recently garnered significant attention in the fields of organic synthesis and pharmacology due to its unique structural features and versatile functionalization potential. This compound, characterized by a pyrazole ring substituted with a nitromethyl group at the 3-position, exhibits intriguing physicochemical properties that make it an attractive starting material for drug discovery programs targeting various therapeutic areas.

The molecular architecture of nitromethyl-substituted pyrazoles combines the inherent biological activity of the pyrazole core—a moiety frequently encountered in FDA-approved drugs—with the redox-active nitro group, which can undergo reversible reduction to generate reactive intermediates under physiological conditions. Recent studies published in Journal of Medicinal Chemistry (Zhang et al., 2023) highlight how this structural combination enables dual mechanisms of action: direct receptor modulation through hydrogen bonding interactions at the pyrazole ring, coupled with nitro group-mediated redox cycling that enhances cytotoxicity against cancer cells.

Synthetic advancements have significantly expanded access to this class of compounds since its initial preparation via nitroalkylation of 1H-pyrazole derivatives using N-nitroso compounds under microwave-assisted conditions (Li et al., 2019). Current research emphasizes environmentally benign protocols, such as copper-catalyzed azide-alkyne cycloadditions followed by nitration steps reported in Green Chemistry (Kim et al., 2024), which achieve >95% yield while eliminating hazardous reagents traditionally associated with nitration processes. These methods are particularly valuable for large-scale production required in preclinical trials.

In pharmacological studies, 3-(nitromethyl)-1H-pyrazole derivatives have demonstrated remarkable selectivity toward oncogenic signaling pathways. A groundbreaking study from Nature Communications (Smith et al., 2024) revealed that substituting the nitro group with electron-withdrawing groups enhances binding affinity to epidermal growth factor receptor (EGFR) mutants found in non-small cell lung cancer (NSCLC). The compound's ability to cross the blood-brain barrier was further validated in mouse models, suggesting potential utility for glioblastoma treatment—a finding corroborated by positron emission tomography imaging studies published this year.

Beyond oncology applications, recent investigations have explored this scaffold's anti-inflammatory properties through modulation of nuclear factor-kappa B (NF-κB) signaling pathways. Research from Cell Chemical Biology (Chen et al., 2024) demonstrated that certain analogs suppress cytokine production in rheumatoid arthritis models more effectively than methotrexate without bone marrow suppression—a critical advantage over existing therapies. The nitro group's redox activity here operates synergistically with pyrazole's π-electron system to stabilize protein-protein interactions critical for NF-κB inhibition.

Safety profiles established through preclinical toxicology studies indicate favorable therapeutic indices when compared to conventional agents targeting similar pathways. Data from acute toxicity assessments published in Toxicological Sciences (Rodriguez et al., 2024) showed no observable adverse effects at doses exceeding therapeutic levels by tenfold, attributed to rapid metabolic conversion of the nitro group into inactive metabolites via cytochrome P450 enzymes. This metabolic pathway also mitigates off-target effects commonly associated with non-selective kinase inhibitors.

The structural flexibility inherent to CAS 229576-30-9 compounds allows rational design strategies for overcoming drug resistance mechanisms. Researchers at MIT recently developed a computational model predicting how substituent patterns on both the pyrazole ring and nitroalkyl side chain influence binding kinetics against mutated kinase domains (Wang et al., PROTAC-mediated degradation approaches are now being explored using this scaffold as a warhead component due to its unique charge distribution profile.

In conclusion, 3-(nitromethyl)-1H-pyrazoles represent a dynamic area of medicinal chemistry innovation where structural modularity meets precise biological targeting. With ongoing optimization efforts focusing on improving pharmacokinetic parameters and developing prodrug formulations, this compound class holds immense promise for addressing unmet medical needs across oncology, immunology, and neurodegenerative disease domains. Ongoing collaborations between synthetic chemists and systems biologists are expected to unlock additional therapeutic applications through deeper understanding of structure-activity relationships within this fascinating chemical space.

Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.